5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-(1,3-benzothiazol-2-yl)-2-methylisoindole-1,3-dione
• InChI: InChI=1S/C16H10N2O2S/c1-18-15(19)10-7-6-9(8-11(10)16(18)20)14-17-12-4-2-3-5-13(12)21-14/h2-8H,1H3
• InChI Key: NQNPTFFGTULWBW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H10N2O2S
• Molecular Weight: 294.3 g/mol

Description

5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific research community. It is a heterocyclic organic compound that has a wide range of applications in the fields of medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione is not fully understood. However, it has been suggested that the compound may exert its antitumor effects by inducing apoptosis or programmed cell death in cancer cells. It has also been proposed that the compound may inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione can affect various biochemical and physiological processes. For instance, it has been found to inhibit the activity of certain enzymes such as acetylcholinesterase and tyrosinase. It has also been shown to reduce the levels of reactive oxygen species (ROS) in cells, which may help to prevent oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione in lab experiments is its relatively low cost and ease of synthesis. It is also highly soluble in organic solvents, which makes it easy to work with in the lab. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. Another potential direction is the development of new fluorescent probes based on this compound for the detection of other metal ions in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione is a versatile compound with a wide range of potential applications in various scientific fields. Its low cost and ease of synthesis make it an attractive option for lab experiments, although its potential toxicity must be taken into consideration. Future research on this compound may lead to the development of new therapeutic agents and diagnostic tools for a variety of diseases.

Synthesis Methods

The synthesis of 5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione involves the reaction of 2-aminobenzothiazole with 2-methylisatin in the presence of an acid catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

5-(1,3-benzothiazol-2-yl)-2-methyl-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in various scientific fields. In pharmacology, it has been found to exhibit antitumor, antifungal, and antimicrobial properties. It has also been studied for its potential use as a fluorescent probe for the detection of zinc ions in biological samples.